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Introduction
Resveratrol, a naturally occurring polyphenol found in grapes, berries, and other plants, has

garnered significant attention for its potential therapeutic effects, including antioxidant, anti-

inflammatory, and cardioprotective properties. However, the bioavailability of resveratrol is

limited due to its rapid metabolism in the host. The gut microbiota plays a crucial role in the

biotransformation of resveratrol into its metabolites, which may possess distinct or enhanced

biological activities. One of the key microbial conversions is the reduction of resveratrol to

dihydroresveratrol. This technical guide provides an in-depth overview of this microbial

conversion, detailing the key bacterial players, the biochemical pathway, quantitative data on

the conversion process, and comprehensive experimental protocols for its study.

Key Bacterial Species and Enzymes in
Dihydroresveratrol Production
The conversion of resveratrol to dihydroresveratrol is primarily carried out by a select group

of anaerobic bacteria residing in the human gut. The most well-characterized species include:

Slackia equolifaciens: A Gram-positive, anaerobic, non-spore-forming bacterium.[1][2]
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Adlercreutzia equolifaciens: Another Gram-positive, anaerobic bacterium.[3]

Eggerthella lenta: A common human gut commensal that has been shown to efficiently

metabolize resveratrol.[4]

Recent research has identified a novel enzyme, resveratrol reductase (RER), from Eggerthella

lenta that is responsible for this biotransformation.[4] This enzyme and its homologs represent

a new class of ene-reductases that catalyze the hydrogenation of the Cα-Cβ double bond of

resveratrol.[4]

Biochemical Pathway of Resveratrol to
Dihydroresveratrol
The conversion of resveratrol to dihydroresveratrol is a reductive process involving the

saturation of the double bond in the stilbene backbone of the resveratrol molecule. This single-

step hydrogenation reaction is catalyzed by bacterial reductases, such as the RER enzyme

from Eggerthella lenta.[4]
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Homogenize in Anaerobic Buffer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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